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Compound of Interest

Compound Name: 2-Phenyl-benzothiazol-6-ylamine

Cat. No.: B1593706 Get Quote

An In-Depth Technical Guide to 2-Phenyl-benzothiazol-6-ylamine

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Phenyl-benzothiazol-6-ylamine
(CAS No. 6392-97-8), a heterocyclic compound of significant interest in modern medicinal

chemistry and materials science. We will delve into its fundamental properties, synthesis

methodologies, and critical applications, offering field-proven insights for researchers,

scientists, and drug development professionals.

Core Molecular and Physicochemical Properties
2-Phenyl-benzothiazol-6-ylamine is a solid organic compound belonging to the benzothiazole

family. Its structure, featuring a benzothiazole core substituted with a phenyl group at the 2-

position and an amine group at the 6-position, endows it with unique chemical reactivity and

biological activity.

Molecular Identity
Chemical Formula: C₁₃H₁₀N₂S[1][2][3]

Molecular Weight: 226.3 g/mol [1][3]

Synonyms: 2-Phenylbenzo[d]thiazol-6-amine[2]
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Physicochemical Data
The compound's physical characteristics are essential for its handling, formulation, and

application in various experimental settings. The data presented below has been consolidated

from multiple chemical data sources.

Property Value Source(s)

CAS Number 6392-97-8 [1][3]

Appearance Solid / Powder [4]

Melting Point 206-207 °C [2][3]

Boiling Point 430.9 °C at 760 mmHg [2]

Density 1.301 g/cm³ [2]

Flash Point 214.4 °C [2]

Synthesis Strategies: Constructing the
Benzothiazole Core
The synthesis of 2-substituted benzothiazoles is a well-established area of organic chemistry.

The methodologies employed are chosen based on the desired substitution pattern, yield, and

scalability. The Jacobson synthesis, which involves the cyclization of thiobenzanilides, is a

classic and powerful method for generating this scaffold.[5]

A prevalent and versatile approach involves the condensation of 2-aminothiophenols with

various electrophilic partners. For 2-arylbenzothiazoles, this typically involves reacting 2-

aminothiophenol with an aromatic aldehyde or carboxylic acid.[6][7] Polyphosphoric acid (PPA)

is often used as a dehydrating agent and solvent to drive the reaction at elevated

temperatures.[6][7]

General Experimental Workflow: Condensation Method
The following diagram illustrates a generalized workflow for the synthesis of a 2-

phenylbenzothiazole derivative, a common pathway for producing the core structure of the

topic compound.
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Caption: Role of the scaffold in a drug discovery workflow.

Safety, Handling, and Storage
Proper handling of 2-Phenyl-benzothiazol-6-ylamine is crucial to ensure laboratory safety.

While specific toxicity data is limited, standard precautions for handling chemical solids should

be followed.

Recommended Protocol for Safe Handling
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to keep

airborne concentrations low. [8]* Personal Protective Equipment (PPE): Wear suitable

protective clothing, chemical-resistant gloves, and eye/face protection (safety glasses or

goggles). [8][9]* Hygiene: Wash hands thoroughly after handling. Avoid contact with skin,

eyes, and clothing. Do not eat, drink, or smoke in the laboratory. [8]* First Aid (IF IN EYES):

Rinse cautiously with water for several minutes. Remove contact lenses if present and easy

to do. Continue rinsing. [9]* First Aid (IF ON SKIN): Wash with plenty of soap and water. [8]*

First Aid (IF INHALED): Move the person to fresh air. [8]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place. [8][9]Keep away

from sources of ignition. [8]

Conclusion
2-Phenyl-benzothiazol-6-ylamine is more than a simple chemical compound; it is a key

enabler in the fields of pharmaceutical sciences and material research. Its robust synthesis

routes and versatile chemical nature make it an invaluable scaffold for developing novel

therapeutic agents and functional materials. A thorough understanding of its properties,

synthesis, and applications, coupled with stringent safety protocols, allows researchers to fully

leverage its potential in advancing scientific discovery.

References
2-Phenyl-benzothiazol-6-ylamine | CAS 6392-97-8 | SCBT. Santa Cruz Biotechnology.
Cas 6392-97-8, 2-Phenyl-benzothiazol-6-ylamine | lookchem. LookChem.
2-(3-Amino-phenyl)-benzothiazol-6-ylamine - AK Scientific, Inc. AK Scientific, Inc.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1593706?utm_src=pdf-body
https://aksci.com/sds/9256CC_SDS.pdf
https://aksci.com/sds/9256CC_SDS.pdf
https://www.echemi.com/sds/2-phenylbenzothiazole-pid_Rock26231.html
https://aksci.com/sds/9256CC_SDS.pdf
https://www.echemi.com/sds/2-phenylbenzothiazole-pid_Rock26231.html
https://aksci.com/sds/9256CC_SDS.pdf
https://aksci.com/sds/9256CC_SDS.pdf
https://aksci.com/sds/9256CC_SDS.pdf
https://www.echemi.com/sds/2-phenylbenzothiazole-pid_Rock26231.html
https://aksci.com/sds/9256CC_SDS.pdf
https://www.benchchem.com/product/b1593706?utm_src=pdf-body
https://www.benchchem.com/product/b1593706?utm_src=pdf-body
https://www.benchchem.com/product/b1593706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Phenyl-benzothiazol-6-ylamine CAS#: 6392-97-8 - ChemicalBook. ChemicalBook.
Chemistry of 2-(2′-Aminophenyl)
2-(4-Amino-phenyl)-benzothiazol-6-ylamine | CymitQuimica. CymitQuimica.
2-Phenylbenzothiazole SDS, 883-93-2 Safety D
Synthesis and Biological Evaluation of 2-Phenyl Benzothiazole Derivatives as Cytotoxic
Agents. Journal of Sciences, Islamic Republic of Iran.
Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids
and Peptides.
Applications of 2-Phenylthiazole Derivatives in Drug Discovery: Applic
A Review on Recent Development and biological applications of benzothiazole derivatives.
Progress in Chemical and Biochemical Research.
Synthetic strategies towards benzothiazole-based compounds of therapeutic potency:
experimental, investigational and approved drugs.
Advancement in Pharmacological Activities of Benzothiazole and its Derivatives:An Up to
Date Review.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Phenyl-benzothiazol-6-ylamine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593706#2-phenyl-benzothiazol-6-ylamine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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